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Compound of Interest

Compound Name: 2,2-Diethoxyethylamine

Cat. No.: B048651

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for 2,2-Diethoxyethylamine, including operational procedures and
disposal plans.

Quantitative Data

While specific occupational exposure limits for 2,2-Diethoxyethylamine have not been
established, the following data from safety data sheets provides crucial information regarding

its physical and chemical properties. The toxicological properties of this substance have not
been fully investigated.
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Property Value Source
Molecular Formula CeH1sNO:2 [1]
Molecular Weight 133.19 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Boiling Point 162-163 °C [2]
Flash Point 45 °C (113 °F) [1]
Specific Gravity 0.916 g/cm?3 [1]

Flammable liquid and vapor.
Causes severe skin burns and

Hazards [11[3]
eye damage. May cause

respiratory irritation.

Personal Protective Equipment (PPE)

To ensure personal safety when handling 2,2-Diethoxyethylamine, the following personal
protective equipment is mandatory.
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Protection Type Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166. A face shield may also be necessary.[1]

[4]

Eye/Face Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1][4] Recommended

Skin Protection glove materials include Barricade®, Tychem®
7500, Tychem® 10000, Responder®, and
Silvershield®.

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149

Respiratory Protection must be followed whenever workplace
conditions warrant a respirator's use.[1][4] For
vapors, an organic vapor respirator is

recommended.

Operational Plan

A systematic approach is crucial for the safe handling of 2,2-Diethoxyethylamine. The
following step-by-step operational plan should be strictly adhered to.

1. Preparation and Engineering Controls:
e Ensure adequate ventilation. Use a chemical fume hood for all operations.[3]

» Verify that an eyewash station and safety shower are readily accessible and in good working
order.[4]

 Remove all sources of ignition from the work area, including open flames, hot surfaces, and
spark-producing equipment.|[3]
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Ground and bond all containers and receiving equipment to prevent static discharge.[3]
. Handling:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[3]

Use spark-proof tools and explosion-proof equipment.[1]

Keep the container tightly closed when not in use.[3]
. In Case of a Spill:

Evacuate personnel from the immediate area.

Eliminate all ignition sources.[5]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or earth.[5]

Use clean, non-sparking tools to collect the absorbed material and place it in a suitable,
labeled container for disposal.[5]

Do not allow the spilled material to enter drains or waterways.
. First Aid Measures:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with plenty
of water for at least 15 minutes. Consult a physician.[3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a
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physician.[3]

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[2] All hazardous wastes must be disposed of through an approved
hazardous waste collection program.

1. Waste Collection:

Collect waste 2,2-Diethoxyethylamine and any contaminated materials (e.g., absorbent
pads, gloves) in a designated, properly labeled, and sealed container.

The container should be stored in a well-ventilated area, away from incompatible materials
such as acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[1]

. Disposal Procedure:

Dispose of the contents and container in accordance with all local, state, and federal
regulations.[1] This typically involves arranging for pickup by a licensed hazardous waste
disposal company.

Do not dispose of 2,2-Diethoxyethylamine down the drain or in the regular trash.[6]

Empty containers may retain product residue and can be dangerous. Do not pressurize, cut,
weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.

[1]

Workflow for Safe Handling of 2,2-
Diethoxyethylamine
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Caption: Workflow for the safe handling of 2,2-Diethoxyethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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